Cas no 337355-80-3 (5-Isoxazolecarboxaldehyde, 3-(2-chlorophenyl)-)

5-Isoxazolecarboxaldehyde, 3-(2-chlorophenyl)- structure
337355-80-3 structure
Product Name:5-Isoxazolecarboxaldehyde, 3-(2-chlorophenyl)-
CAS No:337355-80-3
MF:C10H6ClNO2
MW:207.613141536713
CID:1459951
PubChem ID:11298722
Update Time:2025-04-20

5-Isoxazolecarboxaldehyde, 3-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxaldehyde, 3-(2-chlorophenyl)-
    • G81633
    • 3-(2-Chlorophenyl)isoxazole-5-carbaldehyde
    • CJJVDXAJEFUZRU-UHFFFAOYSA-N
    • A823835
    • 3-(2-Chlorophenyl)isoxazole-5-carbaldehyde, AldrichCPR
    • AKOS022360263
    • 3-(2-CHLORO-PHENYL)-ISOXAZOLE-5-CARBALDEHYDE
    • MFCD06738515
    • 3-o-chlorophenylisoxazole-5-carbaldehyde
    • EN300-380576
    • 3-(2-chlorophenyl)-1,2-oxazole-5-carbaldehyde
    • 377051-52-0
    • AB27286
    • SCHEMBL1313889
    • 337355-80-3
    • DB-069586
    • Inchi: 1S/C10H6ClNO2/c11-9-4-2-1-3-8(9)10-5-7(6-13)14-12-10/h1-6H
    • InChI Key: CJJVDXAJEFUZRU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C=C(C=O)ON=1

Computed Properties

  • Exact Mass: 207.00878
  • Monoisotopic Mass: 207.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1

5-Isoxazolecarboxaldehyde, 3-(2-chlorophenyl)- Pricemore >>

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Enamine
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